Cas no 1389852-29-2 ((1R)-1-[3-(Difluoromethyl)-2-fluorophenyl]ethanamine)

• Product Name: (1R)-1-[3-(Difluoromethyl)-2-fluorophenyl]ethanamine
• CAS No: 1389852-29-2
• MF: C₉H₁₀F₃N
• MW: 189.1776
• MDL: MFCD22504810
• CID: 4741304
• PubChem ID: 130658301
• Update Time: 2026-02-25

(1R)-1-[3-(Difluoromethyl)-2-fluorophenyl]ethanamine Chemical and Physical Properties

Names and Identifiers

• (R)-1-(3-(Difluoromethyl)-2-fluorophenyl)ethanamine
• (1R)-1-[3-(Difluoromethyl)-2-fluorophenyl]ethanamine
• (R)-1-(3-(difluoromethyl)-2-fluorophenyl)ethan-1-amine
• CS-0136849
• DB-389045
• SCHEMBL21132678
• (1R)-1-[3-(difluoromethyl)-2-fluorophenyl]ethan-1-amine
• QDCZKSVDMXYQHR-RXMQYKEDSA-N
• AT27428
• (1R)-1-(3-(DIFLUOROMETHYL)-2-FLUOROPHENYL)ETHAN-1-AMINE
• C9H10F3N
• 1389852-29-2

• MDL： MFCD22504810
• Inchi： 1S/C9H10F3N/c1-5(13)6-3-2-4-7(8(6)10)9(11)12/h2-5,9H,13H2,1H3/t5-/m1/s1
• InChI Key： QDCZKSVDMXYQHR-RXMQYKEDSA-N
• SMILES： FC1C(C([H])(F)F)=C([H])C([H])=C([H])C=1[C@@]([H])(C([H])([H])[H])N([H])[H]

Computed Properties

• Exact Mass: 189.076534g/mol
• Monoisotopic Mass: 189.076534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26
• Molecular Weight: 189.18g/mol
• XLogP3: 1.9